Cas no 550998-67-9 (7-Fluoro-1-benzothiophene-2-carboxylic acid)

7-Fluoro-1-benzothiophene-2-carboxylic acid is a fluorinated heterocyclic compound featuring a benzothiophene core with a carboxylic acid functional group at the 2-position and a fluorine substituent at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further derivatization via amidation, esterification, or other coupling reactions. Its high purity and well-defined reactivity profile make it suitable for use in medicinal chemistry, particularly in the development of biologically active molecules. The compound is typically supplied as a crystalline solid with consistent batch-to-batch quality.
7-Fluoro-1-benzothiophene-2-carboxylic acid structure
550998-67-9 structure
Product Name:7-Fluoro-1-benzothiophene-2-carboxylic acid
CAS No:550998-67-9
MF:C9H5FO2S
MW:196.198204755783
MDL:MFCD07377074
CID:943351
PubChem ID:18526199
Update Time:2025-05-19

7-Fluoro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Fluorobenzo[b]thiophene-2-carboxylic acid
    • 7-Fluoro-1-benzothiophene-2-carboxylic acid
    • 7-fluoro-Benzo[b]thiophene-2-carboxylic acid
    • GA-0926
    • 7-Fluorobenzothiophene-2-carboxylic acid
    • SCHEMBL2889881
    • 7-fluoranyl-1-benzothiophene-2-carboxylic acid
    • MFCD07377074
    • CS-0129396
    • EN300-156934
    • Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-
    • 7-FLUOROBENZO[B]THIOPHENE-2-CARBOXYLICACID
    • AKOS005072812
    • 550998-67-9
    • J-519255
    • 7-Fluorobenzothiophene-2-carboxylic acid;
    • SY101497
    • F13950
    • DTXSID60594798
    • Z1201624111
    • A830487
    • MDL: MFCD07377074
    • Inchi: 1S/C9H5FO2S/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H,(H,11,12)
    • InChI Key: SIZCXIFQEFCFIU-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2C=CC=C(C1=2)F

Computed Properties

  • Exact Mass: 195.99900
  • Monoisotopic Mass: 195.99942873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 1.511±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 255-258
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • PSA: 65.54000
  • LogP: 2.73860

7-Fluoro-1-benzothiophene-2-carboxylic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

7-Fluoro-1-benzothiophene-2-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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7-Fluoro-1-benzothiophene-2-carboxylic acid Production Method

7-Fluoro-1-benzothiophene-2-carboxylic acid Related Literature

Additional information on 7-Fluoro-1-benzothiophene-2-carboxylic acid

7-Fluoro-1-benzothiophene-2-carboxylic Acid: A Comprehensive Overview

7-Fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 550998-67-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of a fluorine atom at the 7-position and a carboxylic acid group at the 2-position introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The benzothiophene framework is known for its stability and versatility, often serving as a building block in the synthesis of advanced materials. The fluorine substitution at the 7-position enhances the molecule's electronic properties, potentially increasing its stability and reactivity in certain chemical reactions. This makes 7-fluoro-1-benzothiophene-2-carboxylic acid an attractive candidate for use in drug development, where precise control over molecular properties is crucial.

Recent studies have highlighted the potential of benzothiophene derivatives in the field of optoelectronics. The incorporation of fluorine atoms has been shown to improve the photovoltaic performance of materials derived from these compounds. For instance, researchers have demonstrated that 7-fluoro-1-benzothiophene-2-carboxylic acid can be used as a precursor for synthesizing advanced organic semiconductors, which exhibit enhanced charge transport properties. These findings underscore the importance of this compound in advancing next-generation electronic devices.

In addition to its electronic applications, 7-fluoro-1-benzothiophene-2-carboxylic acid has shown promise in the field of medicinal chemistry. The carboxylic acid group at the 2-position provides a site for further functionalization, enabling the synthesis of bioactive molecules with potential therapeutic applications. Recent research has explored its role as a scaffold for developing inhibitors of key enzymes involved in disease pathways, such as kinases and proteases.

The synthesis of 7-fluoro-1-benzothiophene-2-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent fluorination. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Researchers have optimized these processes to ensure scalability, making this compound more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 7-fluoro-1-benzothiophene-2-carboxylic acid is essential for its safe handling and disposal. Studies have indicated that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term environmental impact.

In conclusion, 7-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 550998-67-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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